Cas no 70280-03-4 (N-\u200bAcetyl-\u200bβ-\u200bD-\u200bglucosaminyl-\u200bN-\u200bacetylmuramyl-\u200bL-\u200balanyl-\u200bD-\u200bisoglutamine)

• Product Name: N-\u200bAcetyl-\u200bβ-\u200bD-\u200bglucosaminyl-\u200bN-\u200bacetylmuramyl-\u200bL-\u200balanyl-\u200bD-\u200bisoglutamine
• CAS No: 70280-03-4
• MF: C₂₇H₄₅N₅O₁₆
• MW: 695.670108556747
• CID: 565761
• PubChem ID: 5486810
• Update Time: 2025-04-19

N-\u200bAcetyl-\u200bβ-\u200bD-\u200bglucosaminyl-\u200bN-\u200bacetylmuramyl-\u200bL-\u200balanyl-\u200bD-\u200bisoglutamine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-beta-D-glucosaminyl-N-acetylmuramyl-L-alanyl-D-isoglutamine
• N-ACETYL-D-GLUCOSAMINYL-(BETA1,4)-N-ACETYLMURAMYL-L-ALANYL-D-ISOGLUTAMINE
• (4R,5R,7R,10S,13R)-5-[(1R,2R)-1-{[(2S,3R,4R,5S,6R)-3-(acetylamino)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-2,3-dihydroxypropyl]-13-carbamoyl-4-formyl-7,10-dimethyl-2,8,11-trioxo-6-oxa-3,9,12-triazahexadecan-16-oic acid (non-preferred name)
• N-Acetyl-D-glucosaminyl-(b1,4)-N-acetylmuramyl-L-alanyl-D-io
• AKOS015896706
• Glcnac-amaig
• SCHEMBL4664933
• CHEBI:135873
• D-alpha-Glutamine, N2-(N-(2-(acetylamino)-4-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxymuramoyl)-L-alanyl)-
• N-Acetylglucosaminyl (beta1-4) acetylmuramyl-L-alanyl-D-isoglutamine
• N-Acetyl-beta-glucosaminyl-N-acmu-ala-iso-gln
• 70280-03-4
• N-Acetylglucosaminyl-mdp
• N-Acetylglucosaminyl (beta1-4)-muramyl dipeptide
• N-Acetyl-beta-glucosaminyl-N-acetylmuramyl dipeptide
• D-alpha-Glutamine, N2-(N-(N-acetyl-4-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)muramoyl)-L-alanyl)-
• N-acetyl-beta-glucosaminyl-N-acetylmuramyl-alanylisoglutamine
• DTXSID70990489
• Acetylglucosaminyl-amaig
• (4R)-4-[[(2S)-2-[[(2R)-2-[(2R,3R,4R,5R)-2-acetamido-4-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,6-dihydroxy-1-oxohexan-3-yl]oxypropanoyl]amino]propanoyl]amino]-5-amino-5-oxopentanoic acid
• 3-O-[1-({1-[(4-Carboxy-1-hydroxy-1-iminobutan-2-yl)imino]-1-hydroxypropan-2-yl}imino)-1-hydroxypropan-2-yl]-2-deoxy-4-O-{2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranosyl}-2-[(1-hydroxyethylidene)amino]hexose
• N-\u200bAcetyl-\u200bβ-\u200bD-\u200bglucosaminyl-\u200bN-\u200bacetylmuramyl-\u200bL-\u200balanyl-\u200bD-\u200bisoglutamine

• Inchi： 1S/C27H45N5O16/c1-9(24(42)32-13(23(28)41)5-6-16(37)38)29-25(43)10(2)45-22-18(31-12(4)36)26(44)46-15(8-34)21(22)48-27-17(30-11(3)35)20(40)19(39)14(7-33)47-27/h9-10,13-15,17-22,26-27,33-34,39-40,44H,5-8H2,1-4H3,(H2,28,41)(H,29,43)(H,30,35)(H,31,36)(H,32,42)(H,37,38)
• InChI Key： PIJXCSUPSNFXNE-UHFFFAOYSA-N
• SMILES： CC(C(NC(C(=O)N)CCC(=O)O)=O)NC(C(OC1C(OC2C(NC(=O)C)C(O)C(O)C(CO)O2)C(CO)OC(O)C1NC(=O)C)C)=O

Computed Properties

• Exact Mass: 695.28613
• Monoisotopic Mass: 695.28613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 20
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 343

Experimental Properties

• Density: 1.47
• Boiling Point: 1270.1°Cat760mmHg
• Flash Point: 721.9°C
• Refractive Index: 1.587

N-\u200bAcetyl-\u200bβ-\u200bD-\u200bglucosaminyl-\u200bN-\u200bacetylmuramyl-\u200bL-\u200balanyl-\u200bD-\u200bisoglutamine Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• RTECS：MA2275230
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides